Cas no 1067-76-1 (Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI))

• Product name: Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI)
• CAS No: 1067-76-1
• MF: C₆H₁₆O₆P₂
• MW: 246.135164260864
• CID: 204171
• PubChem ID: 14029

Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI)
• dimethoxyphosphanyl diethyl phosphate
• 4100 Bis HC
• AC1L22Z2
• AG-D-21421
• BRN 1872746
• CTK4A4756
• DIETHOXYPHOSPHORYLOXY-DIMETHOXY-PHOSPHANE
• diphosphoric(III,V) acid 2,2-diethyl ester 1,1-dimethyl ester
• DIPHOSPHORIC(III,V) ACID, P(sup V),P(sup V)-DIETHYL DIMETHYL ESTER
• LS-62888
• O,O'-diethyl-phosphoric O,O'-dimethyl-phosphorous anhydride
• Ethyl methyl diphosphate (III,V)((EtO)2P(O)OP(OMe)2)
• DTXSID10147733
• 1067-76-1

• Inchi： InChI=1S/C6H16O6P2/c1-5-10-14(7,11-6-2)12-13(8-3)9-4/h5-6H2,1-4H3
• InChI Key： PUYLGTLIKPXPRP-UHFFFAOYSA-N
• SMILES： COP(OP(OCC)(=O)OCC)OC

Computed Properties

• Exact Mass: 246.04228
• Monoisotopic Mass: 246.04221222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.22